Cas no 37151-14-7 (Adenosine, 2-phenyl-(9CI))

• Product Name: Adenosine, 2-phenyl-(9CI)
• CAS No: 37151-14-7
• MF: C₁₆H₁₇N₅O₄
• MW: 343.337282896042
• CID: 309002
• PubChem ID: 148033
• Update Time: 2025-04-19

Adenosine, 2-phenyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-phenyl-(9CI)
• Adenosine, 2-phenyl-
• (2R,3R,4S,5R)-2-(6-amino-2-phenylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 2-Phenyladenosine
• 37151-14-7
• (2R,3R,4S,5R)-2-(6-amino-2-phenyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• DTXSID20190639
• (2R,3R,4S,5R)-2-(6-Amino-2-phenyl-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C16H17N5O4/c17-13-10-15(20-14(19-13)8-4-2-1-3-5-8)21(7-18-10)16-12(24)11(23)9(6-22)25-16/h1-5,7,9,11-12,16,22-24H,6H2,(H2,17,19,20)/t9-,11-,12-,16-/m1/s1
• InChI Key： RHYBPJRGJJLRQM-UBEDBUPSSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(C3C=CC=CC=3)=NC1=2)O)O

Computed Properties

• Exact Mass: 343.12821
• Monoisotopic Mass: 343.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.54